Cas no 1640051-47-3 (6-O-Propynyl-2'-deoxyguanosine)

• Product Name: 6-O-Propynyl-2'-deoxyguanosine
• CAS No: 1640051-47-3
• MF: C₁₃H₁₅N₅O₄
• MW: 305.289302110672
• CID: 6777062
• PubChem ID: 171370359
• Update Time: 2025-06-08

6-O-Propynyl-2'-deoxyguanosine Chemical and Physical Properties

Names and Identifiers

• Guanosine, 2'-deoxy-6-O-2-propyn-1-yl-
• 1640051-47-3
• (2R,3S,5R)-5-(2-amino-6-prop-2-ynoxypurin-9-yl)-2-(hydroxymethyl)oxolan-3-ol
• 6-O-Propynyl-2'-deoxyguanosine

• Inchi： 1S/C13H15N5O4/c1-2-3-21-12-10-11(16-13(14)17-12)18(6-15-10)9-4-7(20)8(5-19)22-9/h1,6-9,19-20H,3-5H2,(H2,14,16,17)/t7-,8+,9+/m0/s1
• InChI Key： XUNGDRIVNXQGHG-DJLDLDEBSA-N
• SMILES： OC[C@H]1O[C@@H](N2C3=C(C(=NC(=N3)N)OCC#C)N=C2)C[C@@H]1O

Computed Properties

• Exact Mass: 305.11240398g/mol
• Monoisotopic Mass: 305.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.65±0.1 g/cm3(Predicted)
• Boiling Point: 698.4±65.0 °C(Predicted)
• pka: 13.75±0.60(Predicted)

Additional information on 6-O-Propynyl-2'-deoxyguanosine

Recent Advances in the Study of 6-O-Propynyl-2'-deoxyguanosine (CAS: 1640051-47-3)

6-O-Propynyl-2'-deoxyguanosine (CAS: 1640051-47-3) is a modified nucleoside that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique properties and potential applications. This compound, characterized by the presence of a propynyl group at the 6-O position of the guanine base, has been explored for its utility in nucleic acid chemistry, drug development, and diagnostic applications. Recent studies have focused on its synthesis, stability, and biological activity, providing new insights into its role in advancing therapeutic and diagnostic technologies.

The synthesis of 6-O-Propynyl-2'-deoxyguanosine has been optimized in recent years to improve yield and purity, which are critical for its application in high-precision research. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that employs palladium-catalyzed cross-coupling reactions, achieving a yield of over 85% with minimal byproducts. This advancement is particularly important for scaling up production for preclinical and clinical studies, where consistency and purity are paramount.

In terms of biological activity, 6-O-Propynyl-2'-deoxyguanosine has shown promise as a building block for oligonucleotide therapeutics. Its propynyl group enhances the binding affinity of modified oligonucleotides to target RNA sequences, making it a valuable tool for antisense and RNA interference (RNAi) applications. Recent in vitro studies have demonstrated that oligonucleotides incorporating this modified nucleoside exhibit improved nuclease resistance and target engagement compared to their unmodified counterparts. These findings suggest potential applications in treating genetic disorders and viral infections.

Another area of interest is the use of 6-O-Propynyl-2'-deoxyguanosine in diagnostic assays. Its unique chemical structure allows for selective labeling and detection, which is advantageous in fluorescence-based and mass spectrometry-based techniques. A 2023 study in Analytical Chemistry highlighted its utility as a probe for detecting DNA adducts, offering a sensitive and specific method for identifying biomarkers of exposure to genotoxic agents. This application could significantly enhance environmental and clinical monitoring efforts.

Despite these advancements, challenges remain in the widespread adoption of 6-O-Propynyl-2'-deoxyguanosine. Issues such as cost of synthesis, potential off-target effects in therapeutic applications, and the need for further in vivo validation studies must be addressed. However, the compound's versatility and the growing body of research supporting its use suggest a bright future in both therapeutic and diagnostic fields. Continued research and collaboration across disciplines will be essential to fully realize its potential.